Cas no 66373-25-9 (5-Acetyl-2-amino-4-methylpyrimidine)

• Product Name: 5-Acetyl-2-amino-4-methylpyrimidine
• CAS No: 66373-25-9
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD00052621
• CID: 90337
• PubChem ID: 459812
• Update Time: 2025-10-18

5-Acetyl-2-amino-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-amino-4-methylpyrimidine
• 1-(2-amino-4-methylpyrimidin-5-yl)ethanone
• 1-(2-Amino-4-methyl-5-pyrimidinyl)ethanone
• 1-(2-Amino-4-methyl-pyrimidin-5-yl)-aethanon
• 1-(2-amino-4-methylpyrimidin-5-yl)ethan-1-one
• 1-(2-amino-4-methyl-pyrimidin-5-yl)-ethanone
• 5-Acetyl-4-methyl-2-amino-pyrimidin
• 5-acetyl-4-methyl-2-aminopyrimidine
• acetyl-5 amino-2 methyl-4 pyrimidine
• 2-Amino-4-methyl-5-pyrimidyl methyl ketone
• BCP28023
• AKOS002675870
• EN300-36395
• 5-acetyl-2-Amino-4-methypyrimidine
• CCG-44967
• AC-33860
• BDBM50354819
• CHEMBL1834389
• DTXSID10332703
• HMS550M08
• MFCD00052621
• SB55601
• FT-0605501
• 1-(2-amino-4-methyl-pyrimidin-5-yl)ethanone;5-ACETYL-2-AMINO-4-METHYLPYRIMIDINE
• SCHEMBL9956934
• 66373-25-9
• CS-0199792
• Ethanone,1-(2-amino-4-methyl-5-pyrimidinyl)-
• Maybridge1_003264
• SR-01000634765-1
• 1-(2-amino-4-methyl-pyrimidin-5-yl)ethanone
• Z362844336
• 1-(2-Amino-4-methyl-5-pyrimidinyl)ethanone #
• AS-5429
• A835440
• DB-054919

• MDL： MFCD00052621
• Inchi： 1S/C7H9N3O/c1-4-6(5(2)11)3-9-7(8)10-4/h3H,1-2H3,(H2,8,9,10)
• InChI Key： LWZQQJIAMSDELT-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(N)N=C1C

Computed Properties

• Exact Mass: 151.07500
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: -0.1
• Topological Polar Surface Area: 68.9A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.2
• Melting Point: 226-227 °C
• Boiling Point: 356.2°C at 760 mmHg
• Flash Point: 169.2°C
• Refractive Index: 1.573
• PSA: 68.87000
• LogP: 1.15100
• Solubility: Not determined

5-Acetyl-2-amino-4-methylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Additional information on 5-Acetyl-2-amino-4-methylpyrimidine

5-Acetyl-2-amino-4-methylpyrimidine: A Comprehensive Overview

The compound with CAS No 66373-25-9, known as 5-Acetyl-2-amino-4-methylpyrimidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a class of heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The 5-Acetyl-2-amino-4-methylpyrimidine structure is characterized by the presence of an acetyl group at position 5, an amino group at position 2, and a methyl group at position 4, making it a derivative with unique chemical properties and potential biological activities.

Pyrimidines are widely studied due to their role in various biological processes, including DNA synthesis and signal transduction. The 5-Acetyl-2-amino-4-methylpyrimidine structure has been of particular interest to researchers due to its potential as a building block for more complex molecules, such as nucleosides and nucleotides. Recent studies have explored its application in drug design, particularly in the development of antiviral and anticancer agents.

One of the most notable aspects of 5-Acetyl-2-amino-4-methylpyrimidine is its ability to act as a precursor for nucleoside analogs. These analogs are crucial in the development of antiviral medications, as they can inhibit viral replication by incorporating into viral RNA or DNA. For instance, researchers have investigated the use of this compound in the synthesis of acyclic nucleoside phosphonates, which have shown promising results in combating viral infections such as HIV and hepatitis C.

In addition to its role in antiviral drug development, 5-Acetyl-2-amino-4-methylpyrimidine has also been explored for its potential in anticancer therapy. Studies have demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells, making them potential candidates for targeted cancer treatment. The methyl group at position 4 and the acetyl group at position 5 play significant roles in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and efficacy.

The synthesis of 5-Acetyl-2-amino-4-methylpyrimidine involves a series of well-established organic reactions, including condensation reactions and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for large-scale applications in pharmaceutical research.

Moreover, the structural versatility of 5-Acetyl-2-amino-4-methylpyrimidine allows for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive molecules with potential therapeutic applications.

In conclusion, 5-Acetyl-2-amino-4-methylpyrimidine (CAS No 66373-25-9) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure and promising biological activities make it a valuable tool for researchers in the fields of organic chemistry, pharmacology, and medicinal chemistry.